methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 2-acetamido-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C18H20N2O3S.ClH/c1-12(21)19-17-16(18(22)23-2)14-8-9-20(11-15(14)24-17)10-13-6-4-3-5-7-13;/h3-7H,8-11H2,1-2H3,(H,19,21);1H
• InChI Key: DMGODGYKNGENID-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C2=C(S1)CN(CC2)CC3=CC=CC=C3)C(=O)OC.Cl
• Molecular Formula: C18H21ClN2O3S
• Molecular Weight: 380.9 g/mol

Description

The compound is a derivative of thieno[2,3-c]pyridine. Thieno[2,3-c]pyridine derivatives are known to be used as ATP-mimetic kinase inhibitors. They are frequently used in medicinal chemistry as they combine the well-defined structural features of the aromatic cores with the ability of the heteroatoms in the ring and of the delocalized electron system to form secondary interactions with the biological target of interest.

Synthesis Analysis

Thieno[2,3-c]pyridine derivatives have been synthesized for use in drug discovery programs. The synthesis process is often driven by the structure of the compound and its intended use.

Molecular Structure Analysis

The molecular structure of thieno[2,3-c]pyridine derivatives is characterized by a bicyclic heteroaromatic motif with hydrogen bond donor–acceptor hinge binder motifs.

Chemical Reactions Analysis

The presence of the heteroatom in the aromatic ring usually leads to attenuated reactivity and increased selectivity in chemical transformations.

Mechanism of Action

While the specific mechanism of action for “methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride” is not available, thieno[2,3-c]pyridine derivatives are known to interact with the hinge region of their kinase. The ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group.

Future Directions

Thieno[2,3-c]pyridine derivatives have potential in future drug discovery programs, particularly as kinase inhibitors. They could serve as starting points for the development of new drugs.